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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B15622319

Introduction

Acid Blue 260 is an anionic dye belonging to the anthraquinone class, commonly utilized in the
textile industry for dyeing protein fibers such as wool, silk, and nylon[1][2][3]. In research
settings, it serves as a model compound for studying photocatalytic degradation and adsorption
processes[1][4]. Accurate and consistent preparation of a stock solution is crucial for obtaining
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of an Acid Blue 260 stock solution for research
applications.

Chemical Properties and Safety

Acid Blue 260 typically appears as a dark blue powder[2][5][6]. It is soluble in water, with its
solubility increasing with temperature[3][6]. It is important to handle the compound with
appropriate personal protective equipment (PPE), as it may cause skin and eye irritation and is
harmful if swallowed[5].

Quantitative Data Summary

For consistency, it is critical to use the specific information provided by the supplier of your
reagent. The data presented below is compiled from various sources, which show some
discrepancies.
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Property Value Source(s)

62168-86-9 (primary), 67827-

CAS Number 1121[51[7][8
605 [L][21[5][71[8]
C26H23CIN3NaQOsS (most

Molecular Formula [1]5][8]
common)

C31H26N3NaOeS [7119]

] 563.99 g/mol (corresponding
Molecular Weight [1][5][8]
to the most common formula)

591.61 g/mol [7]

Appearance Blue Powder [1][5]16]
Solubility in Water 70 g/L (at 90°C) [3]
Recommended Storage 2-8°C or -20°C [1][9]

Note: Discrepancies in molecular formula and weight exist across suppliers. Always refer to the
Certificate of Analysis for lot-specific data.

Experimental Protocol: Preparation of a 1 mM Acid
Blue 260 Stock Solution

This protocol describes the preparation of 100 mL of a 1 mM Acid Blue 260 stock solution
using the most commonly cited molecular weight of 563.99 g/mol . Adjust calculations
accordingly if your reagent specifications differ.

Materials and Equipment

Acid Blue 260 powder

High-purity deionized or distilled water

100 mL volumetric flask (Class A)

Analytical balance (readable to 0.1 mg)
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Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Beaker

Funnel

Personal Protective Equipment (safety goggles, lab coat, gloves)
Procedure
o Calculate the Required Mass:

o To prepare 100 mL (0.1 L) of a 1 mM (0.001 mol/L) solution, the required mass of Acid
Blue 260 is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.001 mol/L x 0.1 L x 563.99 g/mol = 0.0564 g
» Therefore, 56.4 mg of Acid Blue 260 is needed.
o Weigh the Reagent:
o Place a weighing boat on the analytical balance and tare it.

o Carefully weigh out approximately 56.4 mg of Acid Blue 260 powder using a spatula.
Record the exact mass.

¢ Dissolve the Powder:

o Transfer the weighed powder into a beaker containing approximately 70-80 mL of high-
purity water.

o Add a magnetic stir bar to the beaker.
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o Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.
Gentle heating (up to 50°C) may be applied to aid dissolution if necessary, as solubility is
enhanced at higher temperatures|3].

e Final Volume Adjustment:

o Once the dye is fully dissolved, carefully transfer the solution into a 100 mL volumetric
flask using a funnel.

o Rinse the beaker with a small amount of high-purity water and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Bring the solution to the final volume of 100 mL with high-purity water. The bottom of the
meniscus should align with the calibration mark on the flask.

e Homogenization and Storage:

o Cap the volumetric flask and invert it several times (15-20 times) to ensure the solution is
thoroughly mixed and homogenous.

o Transfer the stock solution to a clearly labeled, amber glass bottle or a container wrapped
in aluminum foil to protect it from light.

o Store the solution in a refrigerator at 2-8°C for short-term storage or at -20°C for long-term
stability[1][9].

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://emperordye.com/tds/acid-blue-260.html
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://immunomart.com/product/acid-blue-260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation Phase

1. Calculate Mass
(56.4 mg for 100mL of 1mM)

Required Mass

2. Weigh Powder

Weighed Powder

Solubilization Phase

3. Dissolve in ~80mL Water
(Stir, gentle heat if needed)

Dissolved Dye

4. Transfer to 100mL
Volumetric Flask

nitial Solution

5. Adjust to Final Volume

Final Volume

Finalization Phase

(6. Homogenize SolutiorD

Homogenized Stock

7. Store in Labeled,
Light-Protected Container

Click to download full resolution via product page

Caption: Workflow for preparing Acid Blue 260 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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